Fasudil Impurity 1
Overview
Description
“Fasudil Impurity 1” is an impurity of Fasudil . Fasudil is a potent Rho-kinase inhibitor and vasodilator . It has been used for the treatment of cerebral vasospasm, which is often due to subarachnoid hemorrhage .
Synthesis Analysis
The synthesis of Fasudil involves taking 5-isoquinoline sulfoacid as raw material, refluxing in thionyl chloride to obtain 5-isoquinoline sulfonyl chloride hydrochloride . The crude product of fasudil hydrochloride is separated out by dropwise adding saturated hydrogen chloride ethanol solution . The crude product is then recrystallized with ethanol aqueous solution to obtain fasudil hydrochloride .
Scientific Research Applications
Treatment of Subarachnoid Haemorrhage
The intravenous formulation of Fasudil has been approved for the treatment of subarachnoid haemorrhage since 1995 . This condition is characterized by bleeding in the space surrounding the brain, which can cause severe headaches, vomiting, seizures, and loss of consciousness .
Neurodegenerative Diseases
Fasudil has shown promising preclinical results for various chronic diseases, including neurodegenerative diseases such as amyotrophic lateral sclerosis, Parkinson’s disease, and dementia . In these conditions, long-term intravenous administration might not be suitable, and oral administration could be a more feasible option .
Cardiovascular Conditions
Fasudil is efficacious for use in certain cardiovascular conditions . It is currently approved for treatment of cerebral vasospasm in Japan and China, and it is being explored for other cardiovascular applications .
Blood-Brain Barrier Integrity
Fasudil has been shown to improve the function of the blood-brain barrier (BBB). In a study, rat brain endothelial cell (RBEC) cultures treated with Fasudil showed significantly higher impedance than the control group, indicating an improved BBB function .
Neuroprotective Benefit
A few small case reports or clinical trials have hinted at potential benefit of Fasudil. However, larger, more rigorous studies are needed to determine biological efficacy .
Safety And Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of Fasudil Impurity 1 can be achieved through a multi-step reaction sequence starting from commercially available starting materials.", "Starting Materials": [ "2-chloro-1,3-dimethylimidazolinium chloride", "3-nitrobenzaldehyde", "2-aminoethanol", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: React 2-chloro-1,3-dimethylimidazolinium chloride with 3-nitrobenzaldehyde in the presence of 2-aminoethanol to obtain the intermediate product.", "Step 2: Reduce the nitro group in the intermediate product using sodium hydroxide and hydrogen gas to obtain the corresponding amine.", "Step 3: Convert the amine to the hydrochloride salt using hydrochloric acid.", "Step 4: Purify the product by recrystallization from water." ] } | |
CAS RN |
1423155-03-6 |
Product Name |
Fasudil Impurity 1 |
Molecular Formula |
C14H17N3O2S |
Molecular Weight |
291.37 |
Appearance |
White powder |
Purity |
> 95% |
quantity |
Milligrams-Grams |
synonyms |
8-[(hexahydro-1H-1,4-diazepin-1-yl)sulfonyl]- Quinoline |
Origin of Product |
United States |
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